
Technical Guide: (S)-(-)-2-Bromopropionic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (S)-(-)-2-Bromopropionic acid

Cat. No.: B016716 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental physicochemical

properties of (S)-(-)-2-Bromopropionic acid, a chiral building block significant in organic

synthesis and pharmaceutical development.[1] Its utility in creating enantiomerically pure

compounds makes it a valuable component in the synthesis of various biologically active

molecules, including antimitotic tripeptides with potential as antitumor agents.[1][2]

Physicochemical Properties
The key quantitative properties of (S)-(-)-2-Bromopropionic acid are summarized in the table

below for easy reference and comparison.
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Property Value

Molecular Weight 152.97 g/mol [2][3][4][5]

Molecular Formula C₃H₅BrO₂[2][3][4][5]

CAS Number 32644-15-8[4]

Density 1.696 g/mL at 20 °C[5][6]

Melting Point -35 °C[1][6]

Boiling Point 78 °C at 4 mmHg[6]

Appearance
Slightly Yellow Clear Liquid[4] or Colorless, red

or green clear liquid[1]

Purity ≥ 98%[1]

Refractive Index n20/D 1.470

Optical Rotation [α]20/D −25°, neat

Molecular Structure
The molecular structure of (S)-(-)-2-Bromopropionic acid is illustrated below. The

stereochemistry at the second carbon is of the (S) configuration.

Caption: Chemical structure of (S)-(-)-2-Bromopropionic acid.

Determination of Molecular Weight
The molecular weight of a compound such as (S)-(-)-2-Bromopropionic acid is a fundamental

property calculated from its molecular formula and the atomic weights of its constituent

elements. It is not determined through experimental protocols involving signaling pathways.

The workflow for determining the molecular weight is as follows:

Identify the Molecular Formula: The molecular formula for (S)-(-)-2-Bromopropionic acid is

C₃H₅BrO₂.[2][3][4][5]

Determine the Atomic Weights: The standard atomic weights of the constituent elements are:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.scbt.com/p/s-2-bromopropionic-acid-32644-15-8
https://pubchem.ncbi.nlm.nih.gov/compound/642232
https://cymitquimica.com/products/3D-FB19309/32644-15-8/s-2-bromopropionic-acid/
https://www.biosynth.com/p/FB19309/32644-15-8-s-2-bromopropionic-acid
https://www.scbt.com/p/s-2-bromopropionic-acid-32644-15-8
https://pubchem.ncbi.nlm.nih.gov/compound/642232
https://cymitquimica.com/products/3D-FB19309/32644-15-8/s-2-bromopropionic-acid/
https://www.biosynth.com/p/FB19309/32644-15-8-s-2-bromopropionic-acid
https://cymitquimica.com/products/3D-FB19309/32644-15-8/s-2-bromopropionic-acid/
https://www.biosynth.com/p/FB19309/32644-15-8-s-2-bromopropionic-acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4465047.htm
https://www.chemimpex.com/products/39506
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4465047.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4465047.htm
https://cymitquimica.com/products/3D-FB19309/32644-15-8/s-2-bromopropionic-acid/
https://www.chemimpex.com/products/39506
https://www.chemimpex.com/products/39506
https://www.benchchem.com/product/b016716?utm_src=pdf-body
https://www.benchchem.com/product/b016716?utm_src=pdf-body
https://www.benchchem.com/product/b016716?utm_src=pdf-body
https://www.benchchem.com/product/b016716?utm_src=pdf-body
https://www.scbt.com/p/s-2-bromopropionic-acid-32644-15-8
https://pubchem.ncbi.nlm.nih.gov/compound/642232
https://cymitquimica.com/products/3D-FB19309/32644-15-8/s-2-bromopropionic-acid/
https://www.biosynth.com/p/FB19309/32644-15-8-s-2-bromopropionic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carbon (C): ~12.011 amu

Hydrogen (H): ~1.008 amu

Bromine (Br): ~79.904 amu

Oxygen (O): ~15.999 amu

Calculate the Molecular Weight: The molecular weight is the sum of the atomic weights of all

atoms in the molecule:

(3 * 12.011) + (5 * 1.008) + (1 * 79.904) + (2 * 15.999) = 152.97 g/mol

The process is a straightforward calculation based on the established chemical formula.

Identify Molecular Formula
(C₃H₅BrO₂)

Determine Atomic Weights
(C, H, Br, O) Sum Atomic Weights of All Atoms Calculated Molecular Weight

(152.97 g/mol)

Click to download full resolution via product page

Caption: Workflow for calculating molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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